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Compound of Interest

Compound Name:
(2-Amino-5-

methoxyphenyl)methanol

Cat. No.: B112770 Get Quote

For Immediate Reference: Treat (2-Amino-5-methoxyphenyl)methanol as Hazardous Waste.

Do Not Dispose Down the Drain.

This document provides critical safety and logistical guidance for the proper disposal of (2-
Amino-5-methoxyphenyl)methanol (CAS No. 55414-72-7). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and regulatory compliance.

Hazard Profile and Safety Data
(2-Amino-5-methoxyphenyl)methanol is classified as a hazardous substance. All personnel

handling this chemical waste must be familiar with its hazard profile.

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[1]

Acute Toxicity, Dermal H312: Harmful in contact with skin[1]

Skin Irritation H315: Causes skin irritation[1]

Eye Irritation H319: Causes serious eye irritation[1]

Acute Toxicity, Inhalation H332: Harmful if inhaled[1]

Respiratory Irritation H335: May cause respiratory irritation[1]
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Immediate Safety and Personal Protective
Equipment (PPE)
Prior to handling (2-Amino-5-methoxyphenyl)methanol waste, ensure all safety protocols are

in place.

Engineering Controls: All handling of this chemical waste must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[2] An eyewash station and

safety shower must be readily accessible.[2]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling (2-
Amino-5-methoxyphenyl)methanol waste:

Eye Protection: Tightly fitting chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber. Inspect gloves for

integrity before each use.

Body Protection: A flame-retardant lab coat. For larger quantities or in case of a spill, a

chemical-resistant apron or suit is recommended.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an organic vapor cartridge is required.

Detailed Disposal Protocol
The disposal of (2-Amino-5-methoxyphenyl)methanol must adhere to all local, state, and

federal regulations. Under no circumstances should this chemical be disposed of down the

sanitary sewer.

Step 1: Waste Collection

Solid Waste:

Collect solid (2-Amino-5-methoxyphenyl)methanol waste, including contaminated

personal protective equipment (e.g., gloves, weighing paper), in a designated, leak-proof,

and chemically compatible container.[3]
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The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "(2-Amino-5-methoxyphenyl)methanol," and the associated hazard pictograms

(e.g., harmful/irritant).[3]

Liquid Waste:

Collect liquid waste containing (2-Amino-5-methoxyphenyl)methanol in a separate,

sealed, and clearly labeled hazardous waste container.[3]

Do not mix this waste with other chemical waste streams unless compatibility has been

verified. Aromatic amines and alcohols can react dangerously with incompatible materials.

[4][5][6][7][8]

Avoid using metal containers for the collection of amine waste.

Step 2: Waste Storage

Store the sealed hazardous waste container in a designated satellite accumulation area that

is cool, dry, and well-ventilated.

Ensure the storage area is away from heat, sparks, open flames, and incompatible materials

such as strong oxidizing agents, acids, and acid chlorides.

Keep the container tightly closed except when adding waste.[3]

Step 3: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not attempt to treat or neutralize the chemical waste in the laboratory without prior

approval from EHS.[9]

Step 4: Empty Container Disposal

Empty containers that held (2-Amino-5-methoxyphenyl)methanol must be triple-rinsed

with a suitable solvent (e.g., methanol or ethanol).
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The rinsate must be collected and disposed of as hazardous liquid waste.

After triple-rinsing, the container label should be defaced, and the container can then be

disposed of as regular solid waste, in accordance with institutional policies.

Experimental Workflow and Disposal Decision
Diagram
The following diagrams illustrate the standard operating procedure for handling and the

decision-making process for the disposal of (2-Amino-5-methoxyphenyl)methanol.

Experimental Workflow
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Caption: Standard operating procedure for handling (2-Amino-5-methoxyphenyl)methanol.
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Disposal Decision Workflow

Waste Generated

Is the waste solid or liquid?

Collect in labeled solid hazardous waste container

Solid

Collect in labeled liquid hazardous waste container

Liquid

Store in designated Satellite Accumulation Area

Arrange for pickup by EHS or licensed contractor

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of (2-Amino-5-methoxyphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_2_amino_2_2_methoxyphenyl_acetic_Acid.pdf
https://research.cuanschutz.edu/docs/librariesprovider148/ehs_documents/guidance-and-manuals/hazardous-materials-management-plan.pdf
https://ehs.utk.edu/wp-content/uploads/2017/06/Incompatible-Chemicals-List.pdf
https://riskmanagement.nd.edu/assets/444930/incompatible_chemicals.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://www.salisbury.edu/administration//administration-and-finance-offices/environmental-safety/files/substance-incompatibilities.pdf
https://www.acs.org/content/dam/acsorg/education/policies/guidelines-teaching-mshs-chemistry/2025/incompatible-chemicals.pdf
https://www.mtech.edu/env-health-safety/docs/chemical-hygiene-plan.pdf
https://www.benchchem.com/product/b112770#2-amino-5-methoxyphenyl-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b112770#2-amino-5-methoxyphenyl-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b112770#2-amino-5-methoxyphenyl-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b112770#2-amino-5-methoxyphenyl-methanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112770?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

